1-(pyridin-3-yl)-1H-1,2,4-triazol-5-amine

• Molecular Formula: C7H7N5
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 2-pyridin-3-yl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C7H7N5/c8-7-10-5-11-12(7)6-2-1-3-9-4-6/h1-5H,(H2,8,10,11)
• InChI Key: LSUJAVWFHFWWAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)N2C(=NC=N2)N

Description

1-(Pyridin-3-yl)-1H-1,2,4-triazol-5-amine is a nitrogen-rich heterocyclic compound featuring a triazole core substituted with a pyridin-3-yl group at position 1 and an amine group at position 3. This structure confers unique electronic and steric properties, making it a versatile scaffold in medicinal chemistry, materials science, and energetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(pyridin-3-yl)-1H-1,2,4-triazol-5-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of pyridine-3-carboxylic acid hydrazide with formamide, followed by cyclization to form the triazole ring . The reaction is usually carried out under reflux conditions with a suitable solvent such as ethanol or acetic acid.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The choice of solvents and reagents is also optimized to reduce costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions: 1-(Pyridin-3-yl)-1H-1,2,4-triazol-5-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the triazole ring, often using halogenated reagents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated reagents in the presence of a base like potassium carbonate.

Major Products Formed:

Oxidation: Formation of corresponding N-oxides.

Reduction: Formation of reduced triazole derivatives.

Substitution: Formation of substituted triazole derivatives with various functional groups.

Scientific Research Applications

1-(Pyridin-3-yl)-1H-1,2,4-triazol-5-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its role in various biochemical pathways.

Medicine: Explored for its potential therapeutic effects, including anticancer, antifungal, and antibacterial activities.

Industry: Utilized in the development of new materials with specific properties, such as corrosion inhibitors and catalysts.

Mechanism of Action

The mechanism of action of 1-(pyridin-3-yl)-1H-1,2,4-triazol-5-amine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to the disruption of critical biological pathways, resulting in therapeutic effects such as the inhibition of cancer cell proliferation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Physicochemical and Energetic Properties

Nitrogen-rich triazoles are explored for energetic applications:

• Energetic Salts : Derivatives like 3-azido-N-nitro-1H-1,2,4-triazol-5-amine exhibit high detonation velocities (8,159–9,409 m/s) and thermal stability (decomposition up to 340°C) .
• Thermal Stability : The pyridinyl group in 1-(pyridin-3-yl)-1H-1,2,4-triazol-5-amine may contribute to stability via resonance effects, though direct data are lacking.

Table 2: Key Properties of Energetic Triazol-5-amine Derivatives

Compound	Density (g/cm³)	Detonation Velocity (m/s)	Decomposition Temp. (°C)	Reference
3-azido-N-nitro-triazol-5-amine	1.57–1.79	8,159–9,409	215–340
HCPT (heat-resistant explosive)	-	8,236–9,167	215–340

Spectroscopic and Structural Features

1H NMR data reveal substituent-dependent electronic environments:

• Aromatic Protons : Naphthalenyl derivatives (e.g., 3bd) show upfield shifts (δ 7.50–8.54) due to ring current effects .
• Amine Protons : The NH₂ group in triazol-5-amine derivatives typically resonates near δ 5.0–5.5, as seen in 3bd (δ 5.03) .

Pyridinyl substituents may deshield adjacent protons compared to phenyl or naphthalenyl groups, though direct comparisons require further data.